Lipophilicity Difference from Close Analogs
The XLogP3 value of 1-(4,6-dimethylpyrimidin-2-yl)-3-(2-furyl)-1H-pyrazol-5-amine is 1.7 [1], which is 1.6 log units higher than the 3-methyl analog (XLogP3 = 0.1) [2] and 1.1 log units higher than the N1-unsubstituted 3-(furan-2-yl)-1H-pyrazol-5-amine core (XLogP3 = 0.6) [3]. This magnitude of difference frequently corresponds to a >10-fold shift in partition coefficient and can influence membrane permeability, metabolic stability, and off-target binding profiles in cellular assays.
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.7 |
| Comparator Or Baseline | 3-methyl analog: XLogP3 = 0.1; N1-unsubstituted core: XLogP3 = 0.6 |
| Quantified Difference | ΔXLogP3 = +1.6 vs. 3-methyl analog; ΔXLogP3 = +1.1 vs. core analog |
| Conditions | Computed physicochemical property; no experimental assay context |
Why This Matters
For procurement decisions in medicinal chemistry programs, this lipophilicity gap means the 2-furyl analog will distribute differently in cellular and in vivo models, making it a distinct tool compound for exploring a different region of the property space.
- [1] PubChem Compound Summary for CID 16228418, computed XLogP3-AA value. View Source
- [2] PubChem Compound Summary for CID 2356866, computed XLogP3 value. View Source
- [3] PubChem Compound Summary for CID 523183, computed XLogP3-AA value. View Source
